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Introduction
Artificial cerebrospinal fluid (ACSF) is a buffered salt solution formulated to mimic the ionic

composition and physiological parameters of cerebrospinal fluid in the brain.[1] It is

indispensable for in vitro electrophysiology studies, such as patch-clamp recordings and brain

slice preparations, as it provides a stable and physiologically relevant environment for

maintaining neuronal viability and function.[2][3][4] Preparing ACSF from concentrated stock

solutions is a common laboratory practice that enhances efficiency and ensures consistency

across experiments. This application note provides a detailed protocol for preparing ACSF from

stock solutions, along with quantitative data and a workflow diagram.

Data Presentation: ACSF Recipes and Stock
Solutions
The composition of ACSF can vary depending on the specific application, such as for slicing,

incubation (holding), or recording. Below are tables summarizing common ACSF recipes and

the preparation of a 10x stock solution for standard recording ACSF.
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Table 1: Composition of Common ACSF Formulations
(Final Concentrations in mM)

Component
Recording ACSF[2]
[5]

Holding ACSF[6]
Slicing ACSF (High
Sucrose)[7]

NaCl 125 115 -

KCl 2.5 2.5 -

NaH₂PO₄ 1.2 1.23 -

NaHCO₃ 26 26 26

D-Glucose 12.5 10 10

CaCl₂ 2 - 0.5

MgSO₄ 2 - 10

Sucrose - - 210

pH ~7.3 - 7.4 ~7.3 ~7.3 - 7.4

Osmolarity (mOsm) ~310 - 320 Not Specified ~320 - 330

Table 2: Preparation of 10x Recording ACSF Stock
Solution (for 1 L)
This stock solution excludes components that may precipitate at high concentrations (CaCl₂) or

are added fresh (NaHCO₃ and D-Glucose).

Component Molar Concentration (10x) Grams per Liter (g/L)

NaCl 1250 mM 73.05

KCl 25 mM 1.86

NaH₂PO₄ 12 mM 1.44

MgSO₄ 20 mM 4.93
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Note: It is recommended to prepare separate stock solutions for CaCl₂ (e.g., 1 M) due to its

potential for precipitation with other components at high concentrations.

Experimental Protocol: Preparing 1 L of Recording
ACSF from Stock Solutions
This protocol details the preparation of 1 L of standard recording ACSF using a 10x stock

solution and other individual stock solutions. The formula C₁V₁ = C₂V₂ is used for calculating

the required volumes from stock solutions, where C₁ is the stock concentration, V₁ is the

volume of the stock, C₂ is the final concentration, and V₂ is the final volume.[8][9][10]

Materials:
10x Recording ACSF Stock Solution (NaCl, KCl, NaH₂PO₄, MgSO₄)

1 M CaCl₂ stock solution

1 M D-Glucose stock solution

Sodium Bicarbonate (NaHCO₃) powder

High-purity, deionized water (ddH₂O)

Carbogen gas (95% O₂ / 5% CO₂)

pH meter

Osmometer

Sterile filtration unit (0.22 µm filter)[1]

Graduated cylinders and beakers

Stir plate and stir bar

Procedure:
Initial Dilution: In a 1 L beaker, add approximately 800 mL of ddH₂O.
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Add 10x Stock: While stirring, add 100 mL of the 10x Recording ACSF Stock Solution.

Add D-Glucose: Add the calculated volume from your D-glucose stock to achieve the final

concentration. For a 1 M stock to make a 12.5 mM final concentration in 1 L, you would add

12.5 mL.

Add CaCl₂: Add the calculated volume from your CaCl₂ stock. To achieve a 2 mM final

concentration from a 1 M stock in 1 L, add 2 mL.

Adjust Volume: Bring the volume up to approximately 950 mL with ddH₂O.

Carbogenation and pH Buffering:

Begin bubbling the solution vigorously with carbogen gas for at least 10-15 minutes.[2][6]

This is crucial for oxygenation and for the bicarbonate buffering system to work correctly.

While continuing to bubble, add 2.18 g of NaHCO₃ powder to achieve a final concentration

of 26 mM.

Final Volume Adjustment: Once the NaHCO₃ is fully dissolved, bring the final volume to

exactly 1 L with ddH₂O.

pH and Osmolarity Check:

Continue carbogenation and measure the pH. It should stabilize between 7.3 and 7.4.[4][7]

Adjust with small amounts of 1 M HCl or NaOH if necessary, although this is not typically

required if the stock solutions were prepared correctly.

Measure the osmolarity. It should be within the desired range (e.g., 310-320 mOsm).[7]

Sterile Filtration: Filter the final ACSF solution through a 0.22 µm sterile filter into a sterile

storage bottle.[1]

Storage: Store the prepared ACSF at 2-8°C, preferably at 4°C.[1][11] For best results, use

the ACSF on the day of preparation.[12] If not used immediately, it can typically be stored for

up to a week, though some protocols suggest up to 4 weeks.[13] Discard the solution if it
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becomes cloudy or shows any signs of precipitation.[11][13] The 10x stock solution can be

stored at 4°C for up to 2 months.[6]

Visualization of Experimental Workflow
The following diagram illustrates the step-by-step process for preparing ACSF from stock

solutions.

Stock Solutions

Preparation Steps (1 L Final Volume)

10x ACSF Stock
(NaCl, KCl, NaH₂PO₄, MgSO₄)

Add 100 mL
of 10x Stock

1M CaCl₂

Add 2 mL
of 1M CaCl₂

1M D-Glucose

Add 12.5 mL
of 1M D-Glucose

NaHCO₃

(powder)

Add 2.18 g NaHCO₃Start with ~800 mL ddH₂O 1 2 3 Adjust volume to ~950 mL4 Bubble with Carbogen
(95% O₂ / 5% CO₂)

5 6 Final volume to 1 L7
QC Check:
pH (7.3-7.4)

Osmolarity (310-320 mOsm)

8 Sterile Filter (0.22 µm)9 Store at 4°C10

Click to download full resolution via product page

Caption: Workflow for preparing 1 L of recording ACSF from stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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